(4-(Benzylsulfonyl)piperidin-1-yl)(cyclohex-3-en-1-yl)methanone

• IUPAC Name: (4-benzylsulfonylpiperidin-1-yl)-cyclohex-3-en-1-ylmethanone
• InChI: InChI=1S/C19H25NO3S/c21-19(17-9-5-2-6-10-17)20-13-11-18(12-14-20)24(22,23)15-16-7-3-1-4-8-16/h1-5,7-8,17-18H,6,9-15H2
• InChI Key: DFKCVNHYZGFXOK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)N2CCC(CC2)S(=O)(=O)CC3=CC=CC=C3
• Molecular Formula: C19H25NO3S
• Molecular Weight: 347.5 g/mol
• CAS No.: 2034308-71-7

Description

(4-(Benzylsulfonyl)piperidin-1-yl)(cyclohex-3-en-1-yl)methanone is a useful research compound. Its molecular formula is C19H25NO3S and its molecular weight is 347.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

• A study describes the synthesis of 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives, which were evaluated for in vitro antibacterial and antifungal activities. Some derivatives exhibited significant antimicrobial activity, suggesting the compound's potential as a precursor for bioactive molecules (L. Mallesha & K. Mohana, 2014).
• Another study focused on the thermal, optical, etching, and structural properties of a related compound, highlighting its potential for various scientific applications. The study's findings on intermolecular interactions and thermal stability could inform the development of new materials or pharmaceuticals (C. S. Karthik et al., 2021).
• The crystal and molecular structure of a compound with a similar sulfonamide group was investigated, revealing its chair conformation and the geometry around the sulfur atom. This structural insight is vital for understanding the compound's reactivity and potential applications (S. Naveen et al., 2015).

Potential Applications in Research

• Research on sulfur-containing analogues for imaging vesicular acetylcholine transporter in the brain indicates the relevance of such compounds in developing diagnostic tools for neurological conditions. The study's focus on binding affinities and brain penetration underscores the importance of structural features for biological activity (Zonghua Luo et al., 2018).
• Another example includes the synthesis and pharmacological evaluation of benzamide derivatives as selective serotonin 4 receptor agonists. This research highlights the potential of compounds with the piperidinyl moiety for developing treatments for gastrointestinal motility disorders (S. Sonda et al., 2004).

Mechanism of Action

Target of Action

Similar compounds have been studied for their potential as antimalarial agents .

Mode of Action

It’s worth noting that compounds with similar structures have been evaluated for their antiplasmodial activity . These compounds inhibit the growth of the malaria parasite, Plasmodium falciparum, by interacting with its biochemical pathways .

Biochemical Pathways

Similar compounds have been shown to inhibit the growth of the malaria parasite, plasmodium falciparum . This suggests that the compound may interfere with the biochemical pathways essential for the survival and replication of the parasite.

Pharmacokinetics

The pharmacokinetics of similar compounds have been studied . These studies can provide insights into the potential bioavailability and pharmacokinetic properties of (4-(Benzylsulfonyl)piperidin-1-yl)(cyclohex-3-en-1-yl)methanone.

Result of Action

Similar compounds have been shown to inhibit the growth of the malaria parasite, plasmodium falciparum . This suggests that the compound may have a similar effect.

Action Environment

It’s worth noting that the efficacy of similar compounds can be influenced by factors such as temperature, ph, and the presence of other substances .